Cas no 1245808-44-9 (1-(butan-2-yl)-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 1-(butan-2-yl)-1H-pyrazole-5-sulfonyl chloride
• CAS No: 1245808-44-9
• MF: C₇H₁₁ClN₂O₂S
• MW: 222.692439317703
• MDL: MFCD15976295
• CID: 3160097
• PubChem ID: 50896625
• Update Time: 2025-08-05

1-(butan-2-yl)-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-sec-butyl-1H-pyrazole-5-sulfonyl chloride
• 1-(butan-2-yl)-1H-pyrazole-5-sulfonyl chloride
• EN300-232351
• 2-butan-2-ylpyrazole-3-sulfonyl chloride
• VZB80844
• 1245808-44-9
• AKOS005169341
• STL584278
• 969-134-3
• MFCD15976295
• CS-0241320
• 1-sec-butyl-1H-pyrazole-5-sulfonylchloride
• 2-(sec-butyl)pyrazole-3-sulfonyl chloride

• MDL： MFCD15976295
• Inchi： 1S/C7H11ClN2O2S/c1-3-6(2)10-7(4-5-9-10)13(8,11)12/h4-6H,3H2,1-2H3
• InChI Key： TUNSDONYUQYIRX-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=NN1C(C)CC)(=O)=O

Computed Properties

• Exact Mass: 222.0229765Da
• Monoisotopic Mass: 222.0229765Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-(butan-2-yl)-1H-pyrazole-5-sulfonyl chloride

1-(Butan-2-yl)-1H-pyrazole-5-sulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 1245808-44-9, commonly referred to as 1-(butan-2-yl)-1H-pyrazole-5-sulfonyl chloride, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis methods, properties, and recent advancements in its utilization.

1-(Butan-2-yl)-1H-pyrazole-5-sulfonyl chloride is an organosulfur compound characterized by a pyrazole ring substituted with a butan-2-yl group and a sulfonyl chloride moiety. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its stability and reactivity. The sulfonyl chloride group (-SO₂Cl) is highly reactive and often used as an electrophilic agent in organic synthesis. This combination makes the compound versatile for various chemical transformations.

Recent studies have highlighted the role of 1-(butan-2-yl)-1H-pyrazole-5-sulfonyl chloride in the synthesis of bioactive molecules. Researchers have employed this compound as a key intermediate in the development of novel pharmaceutical agents. For instance, its ability to act as an electrophilic sulfonating agent has been exploited in the creation of sulfonamide derivatives, which are widely used in drug design due to their favorable pharmacokinetic properties.

The synthesis of 1-(butan-2-yl)-1H-pyrazole-5-sulfonyl chloride involves a multi-step process that begins with the preparation of the pyrazole ring. This is typically achieved through the condensation of aldehydes or ketones with ammonia or ammonium salts. The subsequent introduction of the butan-2-yl group and the sulfonyl chloride moiety requires precise control over reaction conditions to ensure high yields and purity.

One of the most notable advancements in the utilization of this compound is its application in materials science. Scientists have explored its potential as a building block for constructing advanced materials, such as polymers and nanoparticles. The reactivity of the sulfonyl chloride group allows for facile functionalization of these materials, enhancing their properties for specific applications.

In terms of physical properties, 1-(butan-2-yl)-1H-pyrazole-5-sulfonyl chloride exhibits a melting point of approximately 78°C and is soluble in common organic solvents such as dichloromethane and THF. Its chemical stability under standard conditions makes it suitable for large-scale production and storage.

Recent research has also focused on the environmental impact of 1-(butan-2-yl)-1H-pyrazole-5-sulfonyl chloride. Studies indicate that it undergoes efficient biodegradation under aerobic conditions, reducing its ecological footprint. This finding is particularly important for industries seeking sustainable chemical solutions.

In conclusion, 1-(butan-2-yl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 1245808-44-9) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, reactivity, and compatibility with various synthetic strategies make it an invaluable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new potentials for this compound, its significance in the chemical landscape is expected to grow further.